7-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-{[7-(trifluoromethyl)-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl]carbonyl}pyrazolo[1,5-a]pyrimidine

• IUPAC Name: [7-(1-ethyl-5-methylpyrazol-4-yl)pyrazolo[1,5-a]pyrimidin-3-yl]-[7-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrimidin-4-yl]methanone
• InChI: InChI=1S/C20H19F3N8O/c1-3-29-12(2)13(10-26-29)15-4-7-24-18-14(11-27-30(15)18)19(32)28-9-6-16(20(21,22)23)31-17(28)5-8-25-31/h4-5,7-8,10-11,16H,3,6,9H2,1-2H3
• InChI Key: JOTQVXVNDARBPJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C2=CC=NC3=C(C=NN23)C(=O)N4CCC(N5C4=CC=N5)C(F)(F)F)C
• Molecular Formula: C20H19F3N8O
• DSSTOX Substance ID: DTXSID701100890
• Molecular Weight: 444.4 g/mol
• CAS No.: 1006320-28-0

Description

7-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-{[7-(trifluoromethyl)-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl]carbonyl}pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C20H19F3N8O and its molecular weight is 444.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 444.16339175 g/mol and the complexity rating of the compound is 711. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Innovative Synthesis Methods : A study detailed a novel two-step synthesis of trifluoromethylated 3,5-disubstituted pyrazolo[1,5-a]pyrimidines, showcasing a method that efficiently allows C–C, C–N, and C–S bond formation. This approach could be pivotal for generating new compounds with potential biological interest, highlighting the versatility and importance of such scaffolds in medicinal chemistry (Jismy et al., 2018).

• Antimicrobial and Anticancer Properties : Research into 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones uncovered significant cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition, suggesting these derivatives could serve as anticancer and anti-inflammatory agents. The structure-activity relationship (SAR) was discussed, pointing towards the medicinal potential of pyrazolo[1,5-a]pyrimidine derivatives (Rahmouni et al., 2016).

• Antibacterial Evaluation : Synthesized 6-substituted 4-amino-pyrazolo[3,4-d]pyrimidines showed notable inhibitory properties against various pathogenic bacteria, highlighting the antimicrobial potential of such compounds. The study provided insights into the effects of substituents on biological activity, further underlining the importance of pyrazolo[1,5-a]pyrimidine scaffolds in developing new antimicrobial agents (Beyzaei et al., 2017).

• Anti-inflammatory and Analgesic Properties : A series of pyrazolo[1,5-a]pyrimidin-7-ones were synthesized to explore the in vivo and in vitro effects induced by structural modifications, revealing different anti-inflammatory activities based on substituent nature. This work suggests that these compounds could inhibit leukotrienes and/or prostaglandin biosynthesis with varying selectivity, presenting a foundation for developing non-ulcerogenic analgesic and anti-inflammatory drugs (Bruni et al., 1993).